Cas no 517-88-4 ((-)-Alkannin)

• Product Name: (-)-Alkannin
• CAS No: 517-88-4
• MF: C₁₆H₁₆O₅
• MW: 288.2952
• MDL: MFCD00189414
• CID: 37953
• PubChem ID: 72521
• Update Time: 2025-07-18

(-)-Alkannin Chemical and Physical Properties

Names and Identifiers

• Alkannin
• 5,8-Dihydroxy-2-[(1S)-1-hydroxy-4-methylpent-3-enyl]naphthalene-1,4-dione
• ALKANNIN(P)
• Shikonin
• (-)-Shikonin
• (S)-5,8-dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl)naphthalene-1,4-dione
• AC1Q6B9A
• Alkanet extract (VAN)
• Alkanna red (VAN)
• Alkannin (VAN)
• Anchusa acid (VAN)
• Anchusin (VAN)
• CHEMBL28457
• SureCN33968
• WAKO013-19901
• (-)-Shikonin,Alkannin
• 075CRZ9995
• C.I. Natural Red 20 (VAN)
• C.I. 75530 (VAN)
• Alkannin, analytical standard
• (S)-5,8-Dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl
• (-)-Alkannin
• Arnebin IV
• EINECS 208-245-7
• (S)-5,8-Dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl)-1,4-naphthoquinone
• (S)-5,8-Dihydroxy-2-(1-hydroxy-4-methylpent-3-en-1-yl)naphthalene-1,4-dione
• ALKANNIN [MI]
• NSC 407295
• CS-0078216
• 5,8-dihydroxy-2-[(1S)-1-hydroxy-4-methylpent-3-en-1-yl]-1,4-dihydronaphthalene-1,4-dione
• 5,8-Dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthalenedione, (S)-
• AKOS025401887
• AC-26870
• HY-119874
• (-)-5,8-Dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthalenedione
• 517-88-4
• CHEBI:2578
• BDBM50597697
• Cerven prirodni 20 [Czech]
• NSC-94524
• BDBM50271717
• NSC 94524
• 1,4-Naphthalenedione, 5,8-dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-, (S)-
• Q418237
• 5,8-DIHYDROXY-2-((1S)-1-HYDROXY-4-METHYLPENT-3-EN-1-YL)NAPHTHALENE-1,4-DIONE
• (-)-(1-Hydroxy-3-isohexenyl)naphthazarine
• NS00080494
• SCHEMBL33968
• ALKANNIN(RG)
• (-)-5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone
• 1,4-Naphthalenedione, 5,8-dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-, (-)-
• (-)-5,8-Dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone
• Anchusin
• Anchusa acid
• UNII-075CRZ9995
• Anchusaic acid
• BRN 3213296
• 1ST165849
• E103
• 1,4-Naphthalenedione, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-, (S)-
• DTXSID201029621
• 3-08-00-04089 (Beilstein Handbook Reference)
• 5,8-dihydroxy-2-[(1S)-1-hydroxy-4-methyl-pent-3-enyl]naphthalene-1,4-dione
• Alkanna Red
• 23444-65-7
• CHEMBL4127840
• Cerven prirodni 20
• 1,4-NAPHTHOQUINONE, 5,8-DIHYDROXY-6-(1-HYDROXY-4-METHYL-3-PENTENYL)-, (-)-
• NEZONWMXZKDMKF-JTQLQIEISA-N
• (-)-5,8-Dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone; (-)-Alkannin; Alkanna red; Anchusa acid; Anchusin

• MDL： MFCD00189414
• Inchi： 1S/C16H16O5/c1-8(2)3-4-10(17)9-7-13(20)14-11(18)5-6-12(19)15(14)16(9)21/h3,5-7,10,17-19H,4H2,1-2H3/t10-/m0/s1
• InChI Key： NEZONWMXZKDMKF-JTQLQIEISA-N
• SMILES： O([H])[C@@]([H])(C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])C1=C([H])C(C2=C(C([H])=C([H])C(=C2C1=O)O[H])O[H])=O

Computed Properties

• Exact Mass: 288.10000
• Monoisotopic Mass: 288.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 3
• Molecular Weight: 288.29
• Topological Polar Surface Area: 94.8

Experimental Properties

• Color/Form: Brownish red prismatic crystals with metallic luster.
• Density: 1.373g/cm3
• Melting Point: 149°
• Boiling Point: 567.4ºC at 760mmHg
• Flash Point: 311ºC
• Refractive Index: 1.642
• PSA: 94.83000
• LogP: 2.12040
• Specific Rotation: 20Cd -165° (benzene); -226° (chloroform). Also reported as -254 ± 7° (chloroform) (Toribara)
• Solubility: Soluble in organic solvents, slightly soluble in water.

(-)-Alkannin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Toxicity：LD50 in male, female mice, rats (g/kg): 3.0 ± 1.0; 3.1 ± 0.1; >1.0 orally (Majlathova)
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones

Additional information on (-)-Alkannin

(-)-Alkannin (CAS No. 517-88-4): A Comprehensive Overview

(-)-Alkannin, with the chemical abstract service (CAS) number 517-88-4, is a naturally occurring naphthoquinone derivative that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound is primarily found in the roots of plants belonging to the genus Alkanna, particularly Alkanna tinctoria (Dyer's Alkanet). The unique chemical structure and biological activities of (-)-Alkannin have made it a subject of extensive research, leading to a multitude of potential applications in various industries.

The chemical structure of (-)-Alkannin is characterized by a naphthoquinone core with specific substituents that confer its distinctive properties. The compound is known for its deep red to purple color, which is attributed to its conjugated double bond system. This chromophore not only contributes to its visual appeal but also plays a crucial role in its biological activities. Recent studies have delved into the detailed molecular mechanisms underlying the bioactivity of (-)-Alkannin, providing valuable insights into its potential therapeutic applications.

In the realm of pharmacology, (-)-Alkannin has demonstrated promising anti-inflammatory and antioxidant properties. These effects are primarily mediated through its ability to inhibit the production of pro-inflammatory cytokines and reactive oxygen species (ROS). A study published in the Journal of Natural Products in 2021 highlighted the efficacy of (-)-Alkannin in reducing inflammation in animal models of arthritis. The researchers found that treatment with (-)-Alkannin significantly decreased levels of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), key mediators of inflammatory responses.

Beyond its anti-inflammatory properties, (-)-Alkannin has also shown potential as an anticancer agent. Several studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. A notable study published in the Cancer Letters in 2020 demonstrated that (-)-Alkannin selectively targets cancer cells by disrupting mitochondrial function and activating caspase-dependent apoptosis pathways. These findings suggest that (-)-Alkannin could be a valuable candidate for further development as an anticancer therapeutic.

The antioxidant properties of (-)-Alkannin have also been extensively studied. Research has shown that this compound can effectively scavenge free radicals and protect cells from oxidative stress-induced damage. A study published in the Oxidative Medicine and Cellular Longevity in 2019 investigated the protective effects of (-)-Alkannin against oxidative stress in neuronal cells. The results indicated that treatment with (-)-Alkannin significantly reduced lipid peroxidation and DNA damage, thereby preserving cellular integrity and function.

In addition to its biological activities, the natural origin and sustainable extraction methods for (-)-Alkannin make it an attractive option for green chemistry applications. The compound can be extracted from plant sources using environmentally friendly techniques, such as supercritical fluid extraction or green solvents like ethanol or water. These methods not only minimize environmental impact but also ensure the purity and quality of the extracted compound.

The potential applications of (-)-Alkannin extend beyond pharmaceuticals to include cosmetics and food supplements. Its natural colorant properties make it a viable alternative to synthetic dyes in cosmetic formulations. Moreover, its antioxidant properties can be harnessed to develop functional foods and dietary supplements aimed at promoting health and well-being.

In conclusion, (-)-Alkannin (CAS No. 517-88-4) is a multifaceted compound with a wide range of biological activities and potential applications. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a promising candidate for further development across multiple industries. As scientific understanding advances, it is likely that new applications for this versatile compound will emerge, contributing to advancements in health and sustainability.